Cas no 1805599-54-5 (2-(Difluoromethyl)-4-fluoro-3-methoxypyridine-5-sulfonamide)

• Product Name: 2-(Difluoromethyl)-4-fluoro-3-methoxypyridine-5-sulfonamide
• CAS No: 1805599-54-5
• MF: C₇H₇F₃N₂O₃S
• MW: 256.202290773392
• CID: 4883843
• Update Time: 2025-06-08

2-(Difluoromethyl)-4-fluoro-3-methoxypyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-3-methoxypyridine-5-sulfonamide

• Inchi： 1S/C7H7F3N2O3S/c1-15-6-4(8)3(16(11,13)14)2-12-5(6)7(9)10/h2,7H,1H3,(H2,11,13,14)
• InChI Key： ILYRHAUGCODRCN-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C(F)F)C(=C1F)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 0.1
• Topological Polar Surface Area: 90.7

Additional information on 2-(Difluoromethyl)-4-fluoro-3-methoxypyridine-5-sulfonamide

Recent Advances in the Study of 2-(Difluoromethyl)-4-fluoro-3-methoxypyridine-5-sulfonamide (CAS: 1805599-54-5)

In recent years, the compound 2-(Difluoromethyl)-4-fluoro-3-methoxypyridine-5-sulfonamide (CAS: 1805599-54-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. The unique structural features of this compound, including the difluoromethyl and fluoro substituents, contribute to its enhanced binding affinity and metabolic stability, making it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the inhibitory effects of 2-(Difluoromethyl)-4-fluoro-3-methoxypyridine-5-sulfonamide on carbonic anhydrase isoforms. The researchers employed a combination of X-ray crystallography and molecular docking techniques to elucidate the binding mode of the compound within the active site of the enzyme. The results demonstrated a high selectivity for the tumor-associated isoform CA IX, suggesting its potential as a targeted therapy for hypoxic tumors. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles in preclinical models.

Another significant development involves the application of this compound in antimicrobial research. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of 2-(Difluoromethyl)-4-fluoro-3-methoxypyridine-5-sulfonamide derivatives against multidrug-resistant bacterial strains. The lead compound exhibited potent activity against both Gram-positive and Gram-negative pathogens, with minimum inhibitory concentrations (MICs) in the low micromolar range. Mechanistic studies revealed that the compound interferes with bacterial folate biosynthesis, a pathway critical for microbial survival. These findings open new avenues for the development of next-generation antibiotics to combat the growing threat of antimicrobial resistance.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 2-(Difluoromethyl)-4-fluoro-3-methoxypyridine-5-sulfonamide. A patent application filed in 2023 describes an improved synthetic route that achieves higher yields and purity while reducing the number of steps and hazardous reagents. The new methodology employs a one-pot fluorination-sulfonamidation sequence, which significantly enhances the scalability and cost-effectiveness of the process. This technological breakthrough is expected to facilitate the compound's transition from laboratory-scale research to industrial production.

In the realm of drug discovery, computational studies have played a pivotal role in understanding the structure-activity relationships of 2-(Difluoromethyl)-4-fluoro-3-methoxypyridine-5-sulfonamide derivatives. Quantum mechanical calculations and molecular dynamics simulations have provided insights into the electronic effects of the difluoromethyl group and its contribution to the compound's biological activity. These theoretical approaches, combined with experimental data, have enabled the rational design of more potent analogs with improved target specificity and reduced off-target effects.

Looking forward, the diverse biological activities and favorable physicochemical properties of 2-(Difluoromethyl)-4-fluoro-3-methoxypyridine-5-sulfonamide position it as a versatile scaffold for medicinal chemistry. Ongoing research is exploring its potential in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. With several derivatives currently in preclinical development, this compound class represents an exciting frontier in the search for innovative treatments addressing unmet medical needs.